Cas no 899950-88-0 (N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide)

• Product Name: N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide
• CAS No: 899950-88-0
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 5489312
• PubChem ID: 18587465
• Update Time: 2025-06-11

N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0492316-1
• F2843-0076
• N-(tert-butyl)-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide
• N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide
• AKOS024471804
• 899950-88-0
• N-tert-butyl-N-(4-oxochromene-2-carbonyl)piperidine-1-carboxamide

• Inchi： 1S/C20H24N2O4/c1-20(2,3)22(19(25)21-11-7-4-8-12-21)18(24)17-13-15(23)14-9-5-6-10-16(14)26-17/h5-6,9-10,13H,4,7-8,11-12H2,1-3H3
• InChI Key： XXINHVAJHJMALD-UHFFFAOYSA-N
• SMILES： O=C(N(C(C1=CC(C2C=CC=CC=2O1)=O)=O)C(C)(C)C)N1CCCCC1

Computed Properties

• Exact Mass: 356.17360725g/mol
• Monoisotopic Mass: 356.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.9Ų

Additional information on N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide

N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide (CAS No. 899950-88-0): An Overview

N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide (CAS No. 899950-88-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TCPIP, is a derivative of chromene and piperidine, and its unique structural features make it a promising candidate for various therapeutic applications.

The chemical structure of N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide consists of a chromene moiety linked to a piperidine ring through an amide bond, with a tert-butyl group attached to the nitrogen atom of the piperidine ring. The chromene moiety, characterized by its 4H-chromen-4-one core, imparts significant biological activity to the molecule, while the piperidine ring and tert-butyl group contribute to its overall stability and solubility.

Recent studies have highlighted the potential of N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that TCPIP could be a valuable lead compound for the development of novel therapies targeting neurodegeneration.

In addition to its neuroprotective effects, N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. This anti-inflammatory activity makes TCPIP a potential candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and multiple sclerosis.

Furthermore, N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that TCPIP could be developed as a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicity studies have shown that TCPIP is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Despite these promising results, further research is needed to fully elucidate the mechanisms of action and optimize the pharmacological profile of N-tert-butyl-N-(4-oxo-4H-chromene-2-carbonyl)piperidine-1-carboxamide. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects, with initial results expected to provide valuable insights into its therapeutic potential.

In conclusion, N-tert-butyl-N-(4-oxyo-oH-chromene-o-cabonyl)piperidine-o-caboxamide (CAS No. 899950-o8-o) represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. As research continues to advance, it is anticipated that TCPIP will play an increasingly important role in the treatment of neurodegenerative diseases, inflammatory disorders, and cancer.